Cas no 845781-05-7 (3,5-Dichloro-3',4'-difluorobenzophenone)

• Product Name: 3,5-Dichloro-3',4'-difluorobenzophenone
• CAS No: 845781-05-7
• MF: C₁₃H₆Cl₂F₂O
• MW: 287.088948726654
• CID: 890089
• PubChem ID: 2758086
• Update Time: 2025-06-30

3,5-Dichloro-3',4'-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-3',4'-difluorobenzophenone
• (3,5-dichlorophenyl)-(3,4-difluorophenyl)methanone
• (3,5-dichlorophenyl)(3,4-difluorophenyl)methanone
• (3,5-Dichloro-phenyl)-(3,4-difluoro-phenyl)-methanone
• DTXSID30374165
• AKOS009339397
• MFCD06201562
• 845781-05-7

• MDL： MFCD06201562
• Inchi： 1S/C13H6Cl2F2O/c14-9-3-8(4-10(15)6-9)13(18)7-1-2-11(16)12(17)5-7/h1-6H
• InChI Key： WCYWSAOVPGUZPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=C(C=1)F)F)=O)Cl

Computed Properties

• Exact Mass: 285.97600
• Monoisotopic Mass: 285.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.50260

3,5-Dichloro-3',4'-difluorobenzophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 3,5-Dichloro-3',4'-difluorobenzophenone

Introduction to 3,5-Dichloro-3',4'-difluorobenzophenone (CAS No. 845781-05-7)

3,5-Dichloro-3',4'-difluorobenzophenone, with the CAS number 845781-05-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes dichloro and difluoro substituents on a benzophenone backbone. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 3,5-Dichloro-3',4'-difluorobenzophenone is C₁₃H₆Cl₂F₂O, and its molecular weight is approximately 291.09 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 3,5-Dichloro-3',4'-difluorobenzophenone has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 3,5-dichloro-3',4'-difluorobenzophenone-based derivatives that exhibited potent inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammatory processes.

Beyond pharmaceutical applications, 3,5-Dichloro-3',4'-difluorobenzophenone has found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as organic semiconductors and photovoltaic materials. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that derivatives of 3,5-dichloro-3',4'-difluorobenzophenone could be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthetic accessibility of 3,5-Dichloro-3',4'-difluorobenzophenone has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3,5-dichlorobenzoyl chloride with 3,4-difluorobenzeneboronic acid under palladium-catalyzed conditions. This approach not only provides high yields but also allows for easy modification to incorporate additional functional groups, thereby expanding its potential applications.

In terms of safety and handling, it is important to note that while 3,5-Dichloro-3',4'-difluorobenzophenone is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound.

The future prospects for 3,5-Dichloro-3',4'-difluorobenzophenone are promising. Ongoing research continues to uncover new applications and derivatives that could lead to significant advancements in various fields. For example, recent studies have explored its potential as a building block for self-assembling materials and supramolecular structures, which could have implications for nanotechnology and drug delivery systems.

In conclusion, 3,5-Dichloro-3',4'-difluorobenzophenone (CAS No. 845781-05-7) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile properties make it an important intermediate in synthetic chemistry and a valuable component in the development of novel materials and drugs. As research continues to advance, the potential uses for this compound are likely to expand further.